Cas no 1805089-21-7 (2-(Chloromethyl)-5-(difluoromethyl)-3-iodo-6-methoxypyridine)

2-(Chloromethyl)-5-(difluoromethyl)-3-iodo-6-methoxypyridine is a halogenated pyridine derivative with a versatile reactive profile, making it a valuable intermediate in synthetic organic chemistry. The presence of chloromethyl, difluoromethyl, iodo, and methoxy substituents offers multiple sites for further functionalization, enabling its use in cross-coupling reactions, nucleophilic substitutions, and fluorinated compound synthesis. The difluoromethyl group enhances metabolic stability in pharmaceutical applications, while the iodo substituent facilitates metal-catalyzed transformations. Its structural features make it particularly useful in agrochemical and pharmaceutical research for developing bioactive molecules. The compound’s well-defined reactivity and stability under standard conditions ensure consistent performance in complex synthetic pathways.

2-(Chloromethyl)-5-(difluoromethyl)-3-iodo-6-methoxypyridine structure

1805089-21-7 structure

Product Name:2-(Chloromethyl)-5-(difluoromethyl)-3-iodo-6-methoxypyridine

CAS No:1805089-21-7

MF:C₈H₇ClF₂INO

MW:333.5015604496

CID:4893339

Update Time:2025-10-31

2-(Chloromethyl)-5-(difluoromethyl)-3-iodo-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

- 2-(Chloromethyl)-5-(difluoromethyl)-3-iodo-6-methoxypyridine
- Inchi： 1S/C8H7ClF2INO/c1-14-8-4(7(10)11)2-5(12)6(3-9)13-8/h2,7H,3H2,1H3
- InChI Key： WUCQOUGALXUUCI-UHFFFAOYSA-N
- SMILES： IC1C=C(C(F)F)C(=NC=1CCl)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 187
XLogP3: 2.9
Topological Polar Surface Area: 22.1

2-(Chloromethyl)-5-(difluoromethyl)-3-iodo-6-methoxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029022791-250mg	2-(Chloromethyl)-5-(difluoromethyl)-3-iodo-6-methoxypyridine	1805089-21-7	95%	250mg	$960.40	2022-04-01
Alichem	A029022791-500mg	2-(Chloromethyl)-5-(difluoromethyl)-3-iodo-6-methoxypyridine	1805089-21-7	95%	500mg	$1,685.00	2022-04-01
Alichem	A029022791-1g	2-(Chloromethyl)-5-(difluoromethyl)-3-iodo-6-methoxypyridine	1805089-21-7	95%	1g	$2,779.20	2022-04-01

2-(Chloromethyl)-5-(difluoromethyl)-3-iodo-6-methoxypyridine Related Literature

1. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
2. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
5. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275

Additional information on 2-(Chloromethyl)-5-(difluoromethyl)-3-iodo-6-methoxypyridine

Recent Advances in the Study of 2-(Chloromethyl)-5-(difluoromethyl)-3-iodo-6-methoxypyridine (CAS: 1805089-21-7)

2-(Chloromethyl)-5-(difluoromethyl)-3-iodo-6-methoxypyridine (CAS: 1805089-21-7) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of pharmaceuticals targeting infectious diseases and cancer. Recent studies have highlighted its potential as a versatile building block in medicinal chemistry, owing to its unique structural features that allow for diverse functionalization.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound in the synthesis of novel kinase inhibitors. The researchers demonstrated that the iodine and chloromethyl groups in the pyridine ring facilitate efficient cross-coupling reactions, enabling the rapid generation of a library of potential drug candidates. The study reported a 70% yield in the Suzuki-Miyaura coupling reactions, underscoring the compound's utility in high-throughput synthesis.

In another recent investigation, scientists focused on the compound's role in the development of antimicrobial agents. The difluoromethyl group was found to enhance the metabolic stability of the resulting molecules, while the methoxy group contributed to improved solubility. These findings were published in Bioorganic & Medicinal Chemistry Letters, with the authors noting a significant reduction in bacterial growth rates for several Gram-positive pathogens.

Ongoing research is also examining the safety profile of 2-(Chloromethyl)-5-(difluoromethyl)-3-iodo-6-methoxypyridine. Preliminary toxicology studies indicate that the compound exhibits low acute toxicity in rodent models, with an LD50 greater than 500 mg/kg. However, further studies are required to fully assess its chronic effects and potential environmental impact.

The pharmaceutical industry has shown increasing interest in this compound, with several patent applications filed in 2023-2024 for its use in novel drug formulations. One notable application involves its incorporation into PROTAC (PROteolysis TArgeting Chimeras) molecules, where it serves as a linker between target protein binders and E3 ligase recruiters.

Future research directions include exploring the compound's potential in radiopharmaceuticals, leveraging the iodine atom for radioisotope labeling. Additionally, computational studies are being conducted to predict its reactivity patterns and optimize synthetic routes for large-scale production.